Cas no 339019-81-7 ((Z)-{[3-nitro-4-(piperidin-1-yl)phenyl]methylidene}amino 4-methylbenzoate)

• Product Name: (Z)-{[3-nitro-4-(piperidin-1-yl)phenyl]methylidene}amino 4-methylbenzoate
• CAS No: 339019-81-7
• CID: 4648559
• Update Time: 2025-07-09

(Z)-{[3-nitro-4-(piperidin-1-yl)phenyl]methylidene}amino 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-{[3-nitro-4-(piperidin-1-yl)phenyl]methylidene}amino 4-methylbenzoate

Additional information on (Z)-{[3-nitro-4-(piperidin-1-yl)phenyl]methylidene}amino 4-methylbenzoate

(Z)-{[3-Nitro-4-(Piperidin-1-Yl)Phenyl]Methylidene}Amino 4-Methylbenzoate (CAS No. 339019-81-7)

The compound (Z)-{[3-nitro-4-(piperidin-1-yl)phenyl]methylidene}amino 4-methylbenzoate (CAS No. 339019-81-7) is a complex organic molecule with a unique structure that combines several functional groups, making it a subject of interest in both academic and industrial research. This compound is characterized by its nitro group, piperidine ring, and benzoate ester functionalities, which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry, where its structural features make it a promising candidate for drug development. The nitro group is known for its ability to participate in various biochemical reactions, while the piperidine ring adds rigidity and potentially enhances bioavailability. The benzoate ester group further modulates the compound's solubility and stability, making it suitable for various biological assays.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution, condensation, and oxidation reactions. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards. The stereochemistry of the compound, particularly the (Z) configuration, plays a critical role in determining its physical properties and biological activity.

One of the most exciting developments involving this compound is its potential as an anticancer agent. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines, suggesting that it could be developed into a targeted therapy. Additionally, its ability to modulate key signaling pathways involved in tumor growth and metastasis makes it a valuable tool in oncology research.

Beyond its medicinal applications, this compound has also found use in the field of materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in this area have focused on improving the compound's stability under operational conditions, which is essential for practical applications.

The structural versatility of (Z)-{[3-nitro-4-(piperidin-1-yl)phenyl]methylidene}amino 4-methylbenzoate also makes it a valuable substrate for exploring novel chemical reactions. For instance, researchers have utilized its reactivity to develop new synthetic routes for complex molecules, demonstrating its utility as an intermediate in organic synthesis.

In conclusion, (Z)-{[3-nitro-4-(piperidin-1-yl)phenyl]methylidene}amino 4-methylbenzoate (CAS No. 339019-81-7) is a multifaceted compound with significant potential across multiple disciplines. Its unique combination of functional groups and favorable chemical properties positions it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.